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Compound of Interest

Compound Name: S-Methylisothiourea hemisulfate

Cat. No.: B046585 Get Quote

Essential Safety and Handling Guide for S-
Methylisothiourea Hemisulfate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of S-Methylisothiourea hemisulfate (CAS Number: 867-44-7). Adherence to these

procedures is essential for ensuring a safe laboratory environment and minimizing risks

associated with this compound.

Hazard Summary
S-Methylisothiourea hemisulfate is a chemical compound that requires careful handling due

to its potential health hazards. The primary routes of exposure are inhalation, ingestion, and

skin or eye contact.

Key Hazards:

Harmful if swallowed, in contact with skin, or if inhaled[1].

Causes skin irritation and serious eye irritation[1].

May cause respiratory irritation, drowsiness, or dizziness[1].
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While not specifically classified for S-Methylisothiourea hemisulfate, some thiourea

derivatives are suspected of causing cancer and damaging an unborn child[2][3].

Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment is the most critical line of defense

against exposure. The following PPE is mandatory when handling S-Methylisothiourea
hemisulfate.

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles[2][4].

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)[2][3].

Prevents skin contact and

potential absorption.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection

NIOSH-approved respirator

with an appropriate particulate

filter (e.g., N95 dust mask).

Required when handling the

powder form to prevent

inhalation.

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for the safe handling and disposal of

S-Methylisothiourea hemisulfate.

3.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong bases, strong acids, and oxidizing agents[5].

Keep the container tightly sealed[1]. For long-term stability, storage at -20°C is

recommended[6].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b046585?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9531-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY1OTR8YXBwbGljYXRpb24vcGRmfGFHUm1MMmcwTkM4NU1UYzFNamcxTkRNeU16VXdMMU5FUWw4NU5UTXhYMGxGWDBWT0xuQmtaZ3w1ODM3NjQ5MjcwZTkzMTE3OTcyZjRkNDQ5NTRiMjBiOGY5MmZmMjhlOWE1OWU1ZDM0ZWI3NTc5ZDhjYWQxYmFh
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_Iodo_2_methylphenyl_thiourea.pdf
https://www.benchchem.com/product/b046585?utm_src=pdf-body
https://www.benchchem.com/product/b046585?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9531-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY1OTR8YXBwbGljYXRpb24vcGRmfGFHUm1MMmcwTkM4NU1UYzFNamcxTkRNeU16VXdMMU5FUWw4NU5UTXhYMGxGWDBWT0xuQmtaZ3w1ODM3NjQ5MjcwZTkzMTE3OTcyZjRkNDQ5NTRiMjBiOGY5MmZmMjhlOWE1OWU1ZDM0ZWI3NTc5ZDhjYWQxYmFh
https://datasheets.scbt.com/sc-213038.pdf
https://www.carlroth.com/medias/SDB-9531-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDY1OTR8YXBwbGljYXRpb24vcGRmfGFHUm1MMmcwTkM4NU1UYzFNamcxTkRNeU16VXdMMU5FUWw4NU5UTXhYMGxGWDBWT0xuQmtaZ3w1ODM3NjQ5MjcwZTkzMTE3OTcyZjRkNDQ5NTRiMjBiOGY5MmZmMjhlOWE1OWU1ZDM0ZWI3NTc5ZDhjYWQxYmFh
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_4_Iodo_2_methylphenyl_thiourea.pdf
https://www.benchchem.com/product/b046585?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC233030010&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/81300m.pdf
https://www.caymanchem.com/product/81300
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2. Handling and Use

All handling of S-Methylisothiourea hemisulfate powder should be conducted in a certified

chemical fume hood to ensure adequate ventilation[1].

Avoid the formation of dust[5]. Use dry clean-up procedures for any minor spills[4].

Do not eat, drink, or smoke in the area where the chemical is handled.

Wash hands thoroughly after handling.

3.3. Disposal Plan

S-Methylisothiourea hemisulfate and its containers must be disposed of as hazardous

waste.

Do not dispose of it with household garbage or allow it to enter the sewage system[1].

All chemical waste must be disposed of in accordance with local, state, and federal

regulations[7]. Contact your institution's environmental health and safety department for

specific guidance.

Emergency Procedures
4.1. Spills

Minor Spills:

Ensure proper PPE is worn.

Gently sweep up the spilled solid, avoiding dust generation[4].

Collect the waste in a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Major Spills:

Evacuate the area immediately and alert others.
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Restrict access to the spill area.

Contact your institution's emergency response team.

Only trained personnel with appropriate respiratory and body protection should perform

the cleanup.

4.2. First Aid

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek immediate medical attention[1].

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek

medical attention[5].

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention[5].

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center

or doctor immediately for treatment advice.

Visual Workflow and Safety Diagrams
The following diagrams illustrate the key processes for safe handling and emergency response.
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Safe Handling Workflow for S-Methylisothiourea Hemisulfate
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Caption: Workflow for handling S-Methylisothiourea hemisulfate.
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Emergency Response for Spills and Exposure
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Caption: Emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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